1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]-3-methyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C23H21FN4O3S2/c1-14-21-18(23(29)25-12-15-4-6-16(24)7-5-15)11-19(20-3-2-9-32-20)26-22(21)28(27-14)17-8-10-33(30,31)13-17/h2-7,9,11,17H,8,10,12-13H2,1H3,(H,25,29)
• InChI Key: KTXTWOYCSIARPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NCC4=CC=C(C=C4)F)C5CCS(=O)(=O)C5
• Molecular Formula: C23H21FN4O3S2
• Molecular Weight: 484.6 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C23H21FN4O3S2 and its molecular weight is 484.56. The purity is usually 95%.
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Scientific Research Applications

Novel Mycobacterium tuberculosis GyrB Inhibitors

A study focused on the design, synthesis, and evaluation of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, showcasing a promising compound for its activity against Mycobacterium tuberculosis with notable effectiveness and low cytotoxicity. The significance lies in the compound's role as a GyrB ATPase inhibitor, demonstrating potential as a therapeutic agent against tuberculosis (Jeankumar et al., 2013).

Heterocyclic Synthesis Applications

Research into benzo[b]thiophen-2-yl-hydrazonoesters outlined their utility in generating diverse heterocyclic compounds, including pyrazole, isoxazole, and pyrimidine derivatives. This underscores the chemical's versatility in synthesizing a wide range of biologically active molecules, potentially useful for developing new medications or research tools (Mohareb et al., 2004).

Antiviral Agents Against SARS-CoV

A derivative study highlighted the synthesis of thienopyrimidines with potential as SARS-CoV 3C-like protease inhibitors, showcasing the compound's relevance in antiviral drug development. This area of application is critical, especially considering the ongoing need for effective treatments against coronaviruses and other viral pathogens (Abd El-All et al., 2016).

Anti-Cancer Activity

Another study investigated fluoro-substituted benzopyrans, revealing compounds with potent anticancer activity against lung cancer. This illustrates the compound's utility in oncology, particularly in the discovery and development of new chemotherapeutic agents (Hammam et al., 2005).